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Compound of Interest

Compound Name: Calcium chlorate dihydrate

Cat. No.: B159063

Technical Support Center: Calcium Chlorate
Synthesis

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in the removal of
calcium chloride impurities during calcium chlorate synthesis.

Frequently Asked Questions (FAQSs)

Q1: What is the most common method for removing calcium chloride impurity from a calcium
chlorate solution?

Al: The most common and effective method is fractional crystallization. This technique
leverages the differences in solubility between calcium chlorate and calcium chloride in water at
various temperatures to selectively crystallize one compound while leaving the other in
solution.[1][2][3]

Q2: How does the presence of calcium chloride affect the crystallization of calcium chlorate?

A2: The presence of calcium chloride can significantly influence the crystallization process. The
relative molar ratio of calcium chloride to calcium chlorate in the solution determines which salt
will crystallize first upon concentration and cooling.[1][2] For instance, in solutions with a high
ratio of chloride to chlorate, calcium chloride may crystallize first.[1]
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Q3: At what temperature should | crystallize calcium chlorate to minimize calcium chloride
contamination?

A3: To obtain purified calcium chlorate, crystallization of calcium chlorate dihydrate
(Ca(Cl0Os)2:2H20) should be carried out at temperatures below 60-67°C.[1][2][3]
Recrystallization at temperatures above this range can yield the anhydrous form, which may be
advantageous for drying.[3]

Q4: What is the expected purity of calcium chlorate after a single crystallization step?

A4: The initial crude crystals of calcium chlorate, after separation from the mother liquor, may
still contain about 4 to 6 percent of calcium chloride as an impurity.[2][3] Further
recrystallization is often necessary to achieve higher purity.

Q5: Can | use a chemical method to remove calcium chloride?

A5: While fractional crystallization is the primary physical method, chemical conversion can
also be employed. For instance, adding a solution of an alkali carbonate, like sodium
carbonate, will precipitate calcium carbonate, leaving the more soluble alkali chlorate in the
solution.[4] However, this changes the desired final product from calcium chlorate to an alkali
chlorate.
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Problem

Possible Cause

Solution

Low yield of calcium chlorate

crystals.

The solution was not
sufficiently concentrated before

cooling.

Evaporate more water from the
solution to increase the
concentration of calcium
chlorate before initiating

crystallization.[1]

The cooling process was too

rapid.

Employ a slower cooling rate
to allow for the formation of

larger, purer crystals.

Crystals are heavily
contaminated with calcium

chloride.

The initial molar ratio of
calcium chloride to calcium

chlorate was too high.

If the chloride to chlorate ratio
is high, consider concentrating
the solution to first crystallize
out a portion of the calcium
chloride before proceeding to

crystallize the calcium chlorate.

[1]

Inefficient separation of mother

liquor from the crystals.

Ensure thorough filtration and
washing of the crystals with a
minimal amount of cold,
saturated calcium chlorate
solution to remove adhering
mother liquor rich in calcium

chloride.

Difficulty in filtering the crystal

slurry.

The crystal slurry is too thick.

The cooling process can be
conducted in stages. Cool the
solution to an intermediate
temperature below 60°C,
separate the initial crop of
crystals, and then cool the
mother liquor further to obtain

a second crop.[2]

The final product is not drying

properly and appears fused.

The crude calcium chlorate
dihydrate crystals were dried

directly at a high temperature.

The crude, moist crystals
cannot be dried directly by

ordinary means without
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causing fusion.[3] Purify the
crystals by recrystallization
first. Recrystallizing above 60-
67°C to form the anhydrous

salt can facilitate easier drying.

[3]

Quantitative Data Summary

The following table summarizes key solubility and concentration data relevant to the separation

process.

Parameter Value Significance Reference
High solubility allows

Solubility of Calcium for the preparation of

_ 209 g /100 ml at 20°C _ [5]

Chlorate in Water concentrated solutions
for crystallization.
Crystallization below

- this temperature

Transition )
yields

Temperature

~60 - 67°C Ca(Cl03)2:2H20, [1][3]

(Dihydrate to . .
while above this

Anhydrous)
range, the anhydrous
form is obtained.[3]
This is the typical level
of contamination after
Initial CaClz Impurity the initial
: 4-6% - [2](3]
in Crude Crystals crystallization from the

synthesis solution.[2]

[3]

Experimental Protocol: Purification of Calcium
Chlorate by Recrystallization
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This protocol describes the purification of crude calcium chlorate containing calcium chloride
impurity.

Obijective: To reduce the calcium chloride content in a crude calcium chlorate sample.
Materials:

e Crude calcium chlorate (containing 4-6% calcium chloride)

« Distilled water

» Beakers

e Heating plate with magnetic stirrer

e Buchner funnel and filter paper

e Vacuum flask

e Cold water or ice bath

Procedure:

» Dissolution: In a beaker, dissolve the crude calcium chlorate crystals in a sufficient amount of
distilled water to form a solution where the molecular ratio of calcium chloride to calcium
chlorate is less than 1.[2] Gentle heating and stirring can be applied to facilitate dissolution.

» Concentration: Heat the solution to evaporate a portion of the water, thereby concentrating
the solution until it is saturated with respect to calcium chlorate at a temperature below 60°C.

[2]

» Crystallization: Slowly cool the saturated solution to induce the crystallization of calcium
chlorate dihydrate (Ca(ClOs)2-2H20).[2] A cooling bath can be used to control the cooling
rate. Slower cooling generally results in larger and purer crystals.

« Filtration: Separate the crystallized calcium chlorate from the mother liquor using vacuum
filtration with a Buchner funnel.
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e Washing (Optional): To further remove impurities, wash the crystals on the filter with a very
small amount of ice-cold distilled water or a cold, saturated pure calcium chlorate solution.
This helps to displace the mother liquor which contains a higher concentration of calcium
chloride.

o Drying: Dry the purified calcium chlorate crystals. If the dihydrate was crystallized, be
cautious with heating to avoid melting. For obtaining the anhydrous form, recrystallization
should be performed at a temperature above 67°C.[1]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chlorate synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159063#removal-of-calcium-chloride-impurity-from-
calcium-chlorate-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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